4-isopropyl-N-(4-methylbenzoyl)-N-(6,7,8,9-tetrahydrodibenzo[b,d]furan-2-yl)benzenesulfonamide

• Molecular Formula: C29H29NO4S
• Molecular Weight: 487.6 g/mol
• IUPAC Name: 4-methyl-N-(4-propan-2-ylphenyl)sulfonyl-N-(6,7,8,9-tetrahydrodibenzofuran-2-yl)benzamide
• InChI: InChI=1S/C29H29NO4S/c1-19(2)21-12-15-24(16-13-21)35(32,33)30(29(31)22-10-8-20(3)9-11-22)23-14-17-28-26(18-23)25-6-4-5-7-27(25)34-28/h8-19H,4-7H2,1-3H3
• InChI Key: DULRSURKVPTTHH-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)C(=O)N(C2=CC3=C(C=C2)OC4=C3CCCC4)S(=O)(=O)C5=CC=C(C=C5)C(C)C

Description

4-isopropyl-N-(4-methylbenzoyl)-N-(6,7,8,9-tetrahydrodibenzo[b,d]furan-2-yl)benzenesulfonamide is a chemical compound that has gained significant attention in the scientific research community. It belongs to the class of sulfonamide compounds and has shown promising results in various biological assays.

Mechanism of Action

The mechanism of action of 4-isopropyl-N-(4-methylbenzoyl)-N-(6,7,8,9-tetrahydrodibenzo[b,d]furan-2-yl)benzenesulfonamide involves the inhibition of enzyme activity by binding to the active site of the enzyme. It also acts as an antioxidant and reduces oxidative stress in cells. Moreover, it has shown to have anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines.
Biochemical and Physiological Effects:
4-isopropyl-N-(4-methylbenzoyl)-N-(6,7,8,9-tetrahydrodibenzo[b,d]furan-2-yl)benzenesulfonamide has shown to have various biochemical and physiological effects. It has exhibited potent antioxidant activity by reducing the levels of reactive oxygen species and lipid peroxidation. It has also shown to have anti-inflammatory effects by reducing the levels of pro-inflammatory cytokines such as TNF-α and IL-6. Additionally, it has shown to have neuroprotective effects by reducing oxidative stress and inhibiting the formation of amyloid-beta plaques.

Advantages and Limitations for Lab Experiments

One of the advantages of using 4-isopropyl-N-(4-methylbenzoyl)-N-(6,7,8,9-tetrahydrodibenzo[b,d]furan-2-yl)benzenesulfonamide in lab experiments is its potent inhibitory effects on various enzymes and its antiproliferative activity against cancer cell lines. However, one of the limitations is the lack of information on its pharmacokinetics and toxicity profile.

Future Directions

There are several future directions for the research on 4-isopropyl-N-(4-methylbenzoyl)-N-(6,7,8,9-tetrahydrodibenzo[b,d]furan-2-yl)benzenesulfonamide. One of the directions is to study its pharmacokinetics and toxicity profile in animal models. Another direction is to investigate its potential use as a therapeutic agent for Alzheimer's disease and other neurodegenerative disorders. Additionally, further research is needed to understand its mechanism of action and to identify its potential targets for the treatment of various diseases.
Conclusion:
In conclusion, 4-isopropyl-N-(4-methylbenzoyl)-N-(6,7,8,9-tetrahydrodibenzo[b,d]furan-2-yl)benzenesulfonamide is a promising compound that has shown potent inhibitory effects on various enzymes, antiproliferative activity against cancer cell lines, and neuroprotective effects. However, further research is needed to understand its pharmacokinetics, toxicity profile, and mechanism of action. Its potential use as a therapeutic agent for Alzheimer's disease and other neurodegenerative disorders also needs to be explored.

Synthesis Methods

The synthesis method of 4-isopropyl-N-(4-methylbenzoyl)-N-(6,7,8,9-tetrahydrodibenzo[b,d]furan-2-yl)benzenesulfonamide involves the reaction of 4-methylbenzoyl chloride with 6,7,8,9-tetrahydrodibenzo[b,d]furan-2-amine in the presence of a base, followed by the reaction with isopropylamine and benzenesulfonyl chloride. The final product is obtained after purification by column chromatography.

Scientific Research Applications

4-isopropyl-N-(4-methylbenzoyl)-N-(6,7,8,9-tetrahydrodibenzo[b,d]furan-2-yl)benzenesulfonamide has been extensively studied for its biological activities. It has shown potent inhibitory effects on various enzymes such as carbonic anhydrase, β-secretase, and acetylcholinesterase. It has also exhibited significant antiproliferative activity against various cancer cell lines. Additionally, it has shown promising results in the treatment of Alzheimer's disease and other neurodegenerative disorders.